tert-butyl 4-hydroxy-3-MethoxybenzylcarbaMate

• IUPAC Name: tert-butyl N-[(4-hydroxy-3-methoxyphenyl)methyl]carbamate
• InChI: InChI=1S/C13H19NO4/c1-13(2,3)18-12(16)14-8-9-5-6-10(15)11(7-9)17-4/h5-7,15H,8H2,1-4H3,(H,14,16)
• InChI Key: SAFGFWHMYJRFPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC(=C(C=C1)O)OC
• Molecular Formula: C13H19NO4
• Molecular Weight: 253.29 g/mol

Description

Tert-butyl 4-hydroxy-3-MethoxybenzylcarbaMate is a chemical compound with the molecular formula C13H19NO4. It has a molecular weight of 253.29.

Molecular Structure Analysis

The molecular structure of tert-butyl 4-hydroxy-3-MethoxybenzylcarbaMate consists of 13 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, and 4 oxygen atoms. Unfortunately, the specific structure or 3D model is not provided in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of tert-butyl 4-hydroxy-3-MethoxybenzylcarbaMate are not fully detailed in the search results. It is known that it should be stored sealed in dry conditions at 2-8°C.

Synthesis routes and methods

Procedure details

To a solution of 4-hydroxy-3-methoxybenzylamine (1.0 g, 5.27 mmol) in acetonitrile (30 mL) was added tert-butyldicarbonate (1.27 g, 5.80 mmol) and di-isopropylethylamine (1.84 mL, 10.54 mmol). The reaction was stirred at room temperature for 16 h before being partitioned between EtOAc (60 mL) and water (30 mL). The aqueous phase was separated and re-extracted with EtOAc (3×25 mL) and the combined organic extracts were washed with brine (60 mL), dried over MgSO4, filtered and concentrated. Purification by flash chromatography (40% EtOAc/hexanes) gave tert-Butyl(4-hydroxy-3-methoxybenzyl)carbamate. LCMS 275.9 (M+1)+.